N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide

• IUPAC Name: N-(2-methoxyphenyl)-N-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]methanesulfonamide
• InChI: InChI=1S/C16H24N2O4S/c1-13-8-10-17(11-9-13)16(19)12-18(23(3,20)21)14-6-4-5-7-15(14)22-2/h4-7,13H,8-12H2,1-3H3
• InChI Key: XAEWBYGREAQPOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C
• Molecular Formula: C16H24N2O4S
• DSSTOX Substance ID: DTXSID20365209
• Molecular Weight: 340.4 g/mol
• CAS RN: 4399-72-8

Description

N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide, also known as MMPI, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in cancer treatment and other diseases. This molecule belongs to the class of sulfonamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide involves the inhibition of matrix metalloproteinases, which are responsible for the degradation of the extracellular matrix. The extracellular matrix provides structural support to the cells and tissues and plays a crucial role in maintaining their integrity. The inhibition of matrix metalloproteinases leads to the accumulation of the extracellular matrix, which prevents the invasion and metastasis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, which are molecules that play a crucial role in the immune response. This compound has also been shown to inhibit the activity of various enzymes, including collagenase and gelatinase, which are involved in the degradation of the extracellular matrix.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide is its high specificity towards matrix metalloproteinases. It has been shown to selectively inhibit the activity of these enzymes without affecting other cellular processes. However, one of the limitations of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide. One of the areas of interest is the development of more potent and selective inhibitors of matrix metalloproteinases. Another area of interest is the investigation of the potential applications of this compound in other diseases, such as arthritis and atherosclerosis. Furthermore, the development of novel drug delivery systems for this compound could enhance its efficacy and reduce its toxicity.

Scientific Research Applications

N-(2-methoxyphenyl)-N-[2-(4-methyl-1-piperidinyl)-2-oxoethyl]methanesulfonamide has been extensively studied for its potential applications in cancer treatment. It has been found to inhibit the activity of matrix metalloproteinases, which are enzymes that play a crucial role in the progression of cancer. This compound has also been shown to inhibit angiogenesis, the process of new blood vessel formation, which is essential for the growth and spread of cancer cells.